Grain boundaries are critical in determining the properties of materials, including mechanical stability, conductivity, and corrosion resistance. The specific properties of materials depend not only on the misorientation of the crystals, the three most commonly characterized parameters, but also on the angle of the grain boundary plane between the two crystals, the final two parameters in the five-parameter macroscopic description of the grain boundary. The method presented here allows for the direct measurement of all five parameters of the grain boundary in a transmission electron microscopy specimen of various morphologies. This is especially applicable to atom probe specimens, where only a single-tilt axis is generally available, allowing the crystallographic description to be matched to the detailed chemical data available in the atom probe tomography. This method provides a platform for efficient grain boundary analysis in unique samples, saving operator time and allowing for ease of acquisition and interpretation in comparison with traditional electron diffraction methods.

Intermittent fasting (IF) has several beneficial effects on most age-related degenerative changes in the body. Here we aimed to investigate the impact of IF on the biochemical and morphological abnormalities associated with normal aging in rat prostate. Thirty male albino rats were used and divided into three equal groups: adult group, rats aged 3 months; aged group, rats aged 15 months; and IF-aged group, rats aged 15 months maintained on intermittent fasting. After 3 months, prostates were excised and processed for biochemical, histological, and immunohistochemical study. Aging resulted in prostatic histological changes that resemble those of benign prostatic hyperplasia (BPH) with increased malondialdehyde (MDA) level, decreased glutathione (GSH) level, reduction of autophagy, and increased proliferation. Intermittent fasting ameliorated these described age-related prostatic changes. It could be concluded that IF could prevent age-induced BPH. This occurs via its anti-inflammatory and anti-proliferative effects, suppression of oxidative stress, and by improving autophagy via Beclin-1/P62 modulation. These mechanisms underlie the IF-mediated protection against age-related BPH. Because of IF safety and easy availability over BPH medications, it might be promising for managing BPH after further clinical studies.

It can be useful to register (or align) two sets of particle data measured from the same physical sample. However, if the two data sets were collected at different translational or rotational offsets, finding the optimal registration can be a challenge. We will present an algorithm that efficiently determines the rotation and translational offset that best registers (in a least-squares sense) the corresponding particles in two or more data sets measured from the same sample. This algorithm can be used to merge two data sets that have been collected on overlapping but otherwise distinct regions on the sample. Alternatively, it can be used to overlay data sets that have been collected on the same sample area to compare replicate data for quality control and measurement efficiency purposes.

An innovative multispectral reflected-light microscopy system is able to automatically identify ore minerals by measuring their specular reflectance with non-polarized light in a number of spectral bands, and comparing the values obtained with a reference database. In this way it can provide quantitative mineralogical mapping comparable to that obtained from automated mineralogy systems based on SEM-EDS (Scanning Electron Microscopy with Energy-Dispersive X-Ray Spectroscopy), at a fraction of the cost and with less stringent environmental and operational requirements.The new system, called AMCO (for Automated Microscopic Characterization of Ores), consists of an instrument and two proprietary software applications: amcoCapture, to acquire multispectral images of a polished section prepared from an ore sample, and amcoAnalysis, to process these images and extract different types of mineralogical information from them.